Cas no 2227720-25-2 ((1S)-2,2,2-trifluoro-1-{6-methylimidazo2,1-b1,3thiazol-5-yl}ethan-1-ol)

• Product name: (1S)-2,2,2-trifluoro-1-{6-methylimidazo2,1-b1,3thiazol-5-yl}ethan-1-ol
• CAS No: 2227720-25-2
• MF: C₈H₇F₃N₂OS
• MW: 236.214190721512
• CID: 6449335
• PubChem ID: 165743435

(1S)-2,2,2-trifluoro-1-{6-methylimidazo2,1-b1,3thiazol-5-yl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2,2,2-trifluoro-1-{6-methylimidazo2,1-b1,3thiazol-5-yl}ethan-1-ol
• (1S)-2,2,2-trifluoro-1-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}ethan-1-ol
• 2227720-25-2
• EN300-1969909

• Inchi： 1S/C8H7F3N2OS/c1-4-5(6(14)8(9,10)11)13-2-3-15-7(13)12-4/h2-3,6,14H,1H3/t6-/m0/s1
• InChI Key： GTELEOSXQZDPCU-LURJTMIESA-N
• SMILES： S1C=CN2C1=NC(C)=C2[C@@H](C(F)(F)F)O

Computed Properties

• Exact Mass: 236.02311851g/mol
• Monoisotopic Mass: 236.02311851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.8Ų
• XLogP3: 2.6

Additional information on (1S)-2,2,2-trifluoro-1-{6-methylimidazo2,1-b1,3thiazol-5-yl}ethan-1-ol

Comprehensive Overview of (1S)-2,2,2-trifluoro-1-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}ethan-1-ol (CAS No. 2227720-25-2)

The compound (1S)-2,2,2-trifluoro-1-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}ethan-1-ol (CAS No. 2227720-25-2) is a fluorinated heterocyclic derivative with significant potential in pharmaceutical and agrochemical applications. Its unique structure, featuring a trifluoroethyl group and a methylimidazothiazole core, has garnered attention for its stereospecific properties and bioactivity. Researchers are increasingly exploring its role in drug discovery, particularly in targeting enzymes and receptors associated with metabolic disorders and infectious diseases.

In recent years, the demand for fluorinated compounds like CAS 2227720-25-2 has surged due to their enhanced metabolic stability and lipophilicity. These traits make them ideal candidates for improving drug bioavailability—a hot topic in medicinal chemistry discussions. The (1S)-stereoisomer of this compound is especially noteworthy, as chirality often influences pharmacological efficacy. This aligns with the growing focus on enantioselective synthesis in the pharmaceutical industry, where purity and stereochemistry are critical for regulatory approval.

From a synthetic perspective, the 6-methylimidazo[2,1-b][1,3]thiazole scaffold in 2227720-25-2 offers versatility for structural modifications. This has led to its exploration in small-molecule drug development, particularly for kinase inhibitors and antimicrobial agents. A trending query among chemists is how such heterocyclic frameworks can be optimized for targeted therapy, reflecting the compound's relevance in precision medicine. Additionally, its trifluoromethyl group contributes to electron-withdrawing effects, a feature often leveraged in proteolysis-targeting chimeras (PROTACs)—a breakthrough technology in degrading disease-causing proteins.

Beyond pharmaceuticals, CAS 2227720-25-2 has potential applications in agrochemical research. Fluorinated compounds are known for their pesticidal and herbicidal activities, and this molecule’s imidazothiazole moiety could interact with biological targets in pests. With sustainability being a key concern, researchers are investigating whether such compounds can reduce environmental persistence while maintaining efficacy—a balance highly searched in green chemistry forums.

Analytical characterization of (1S)-2,2,2-trifluoro-1-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}ethan-1-ol involves advanced techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods ensure precise identification of its stereochemistry and purity, addressing common questions about quality control in complex organofluorine synthesis. The compound’s logP and solubility profiles are also under scrutiny, as these factors dictate its suitability for formulation development—a frequent topic in pharmacokinetic studies.

In summary, 2227720-25-2 represents a promising intersection of fluorine chemistry and heterocyclic design. Its applications span from drug discovery to crop protection, resonating with contemporary interests in sustainable science and therapeutic innovation. As synthetic methodologies evolve, this compound may unlock new avenues for addressing global health and agricultural challenges.